1(2H)-Naphthalenone, 3,4-dihydro-2-(3-methyl-2-buten-1-yl)-4-[(methylthio)methoxy]-, (2R,4S)-rel-

• IUPAC Name: 2-(3-methylbut-2-enyl)-4-(methylsulfanylmethoxy)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C17H22O2S/c1-12(2)8-9-13-10-16(19-11-20-3)14-6-4-5-7-15(14)17(13)18/h4-8,13,16H,9-11H2,1-3H3
• InChI Key: DSZNGOTWXBHXNT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1CC(C2=CC=CC=C2C1=O)OCSC)C
• Molecular Formula: C17H22O2S
• Molecular Weight: 290.4 g/mol

Description

1(2H)-Naphthalenone, 3,4-dihydro-2-(3-methyl-2-buten-1-yl)-4-[(methylthio)methoxy]-, (2R,4S)-rel- is a useful research compound. Its molecular formula is C17H22O2S and its molecular weight is 290.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways and Derivatives : Research demonstrates the synthesis of related compounds through various chemical reactions, highlighting the versatility of naphthalenone derivatives in synthetic organic chemistry. For instance, studies have explored the synthesis of steroids and related compounds, where naphthalenone derivatives serve as key intermediates or model compounds for the synthesis of complex molecules, including steroid analogs not containing ring B (Nazarov et al., 1958).

• Transformation and Reactivity : The transformation of certain naphthalenone derivatives through photochemical and thermal cyclization has been explored, indicating their potential in creating novel compounds with significant structures and properties (Matsumoto et al., 2001).

Biological Activities and Applications

• Cytoprotective and Anti-inflammatory Properties : Some derivatives have shown moderate anti-inflammatory activity, suggesting potential therapeutic applications. For example, compounds isolated from the marine-derived fungus Leptosphaerulina chartarum demonstrated inhibition of nitric oxide production in stimulated cells, highlighting a possible role in developing anti-inflammatory agents (Zhang et al., 2018).

• Cytotoxic Constituents for Cancer Research : Isolation of new natural products from various sources, such as the roots of Ekmanianthe longiflora, has led to the discovery of compounds with significant cytotoxicity against human cancer cells, underscoring the potential of naphthalenone derivatives in cancer research and therapy (Peraza-Sánchez et al., 2000).

• Anticancer Activities : New naphthalenones isolated from Juglans mandshurica have shown significant anti-tumor activity against gastric cancer cells, further supporting the role of these compounds in medicinal chemistry and oncology research (Guo et al., 2015).